Cas no 22814-39-7 (5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester)

5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester is a specialized pyrimidine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its structure features a chloro-substituted pyrimidine core with methyl groups at the 2- and 6-positions, enhancing steric and electronic properties for targeted reactivity. The ethyl ester moiety improves solubility and facilitates further derivatization. This compound may serve as a key intermediate in the development of biologically active molecules, offering versatility in nucleophilic substitution or coupling reactions. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it valuable for research and industrial applications requiring precise functionalization.
5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester structure
22814-39-7 structure
Product Name:5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester
CAS No:22814-39-7
MF:C11H15ClN2O2
MW:242.702001810074
CID:3915524
Update Time:2025-06-12

5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester
    • Inchi: 1S/C11H15ClN2O2/c1-4-16-10(15)6-5-9-7(2)13-8(3)14-11(9)12/h4-6H2,1-3H3
    • InChI Key: GBRDREUTRFOKNX-UHFFFAOYSA-N
    • SMILES: C1(C)=NC(C)=C(CCC(OCC)=O)C(Cl)=N1

5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23692382-1.0g
ethyl 3-(4-chloro-2,6-dimethylpyrimidin-5-yl)propanoate
22814-39-7 95%
1.0g
$0.0 2023-02-03

Additional information on 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester

5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 22814-39-7, identified as 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of a pyrimidine core, combined with chloro and methyl substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. Pyrimidine derivatives, in particular, have been extensively studied for their role in inhibiting various enzymatic pathways and interacting with biological targets. The ethyl ester functionality in 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester not only enhances its solubility but also provides a site for further derivatization, enabling the synthesis of more complex molecules.

One of the most intriguing aspects of this compound is its structural similarity to known bioactive molecules. For instance, pyrimidine-based compounds have been reported to exhibit antimicrobial and anti-inflammatory properties. The chloro substituents at the 4-position and the dimethyl groups at the 2- and 6-positions contribute to the molecule's overall stability and reactivity, making it an attractive candidate for further investigation.

In the context of drug discovery, 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester can serve as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop inhibitors targeting specific protein kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The versatility of this compound lies in its ability to be modified at multiple sites while retaining its core biological activity.

Recent studies have demonstrated the efficacy of pyrimidine derivatives in modulating cellular signaling pathways. For example, a derivative of this compound has been shown to inhibit the activity of Janus kinases (JAKs), which are involved in various inflammatory responses. Such findings underscore the potential of 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester as a lead compound for developing novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of a pyrimidine core followed by functionalization with chloro and methyl groups. The introduction of the ethyl ester group is achieved through esterification reactions, which are well-established in organic synthesis. These steps require precise control over reaction conditions to ensure high yields and purity.

From a computational chemistry perspective, 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester has been subjected to molecular docking studies to evaluate its interaction with biological targets. These studies have provided valuable insights into its binding affinity and mode of action. Computational models have predicted that this compound can bind effectively to enzymes such as cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The pharmaceutical industry has shown significant interest in developing small-molecule inhibitors targeting CDKs due to their role in cancer progression. 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester has emerged as a promising candidate for further optimization into a potent CDK inhibitor. Preclinical studies are underway to assess its efficacy and safety profile in animal models.

In addition to its potential applications in oncology, this compound has also been explored for its antimicrobial properties. Pyrimidine derivatives have been known to disrupt bacterial DNA synthesis by inhibiting enzymes such as DNA gyrase. The structural features of 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester make it a suitable candidate for developing novel antibiotics against drug-resistant strains.

The development of new antibiotics is crucial given the rise of antibiotic-resistant bacteria worldwide. Traditional antibiotics are becoming less effective due to bacterial mutations that confer resistance. Novel compounds like 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester offer hope for overcoming this challenge by targeting unique bacterial mechanisms.

Ethical considerations are also paramount in drug development. The synthesis and use of 5-Pyrimidinepropanoic acid, 4-chloro-2,6-dimethyl-, ethyl ester must adhere to strict regulatory guidelines to ensure safety and efficacy. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications that benefit patients worldwide.

The future prospects for this compound are promising as ongoing research continues to uncover new therapeutic applications. Advances in synthetic methodologies will further enhance its accessibility for drug development purposes. Additionally, interdisciplinary approaches combining organic chemistry with computational biology will accelerate the discovery process.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.